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Compound of Interest

Compound Name: 3-(4-Nitrophenyl)propionyl chloride

Cat. No.: B3079713 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 3-(4-Nitrophenyl)propionyl
chloride, a valuable reagent in synthetic chemistry, particularly for researchers, scientists, and

professionals in drug development. This document details its chemical and physical properties,

safety information, a general synthesis protocol, and explores its potential applications.

Core Compound Identification
Chemical Name: 3-(4-Nitrophenyl)propionyl chloride CAS Number: 107324-93-6[1]

Molecular Formula: C₉H₈ClNO₃[1] Molecular Weight: 213.62 g/mol [1]

Physicochemical and Safety Data
While specific experimental data for the physical properties of 3-(4-Nitrophenyl)propionyl
chloride are not readily available in the searched literature, data for its precursor, 3-(4-

Nitrophenyl)propanoic acid, and general characteristics of acyl chlorides are summarized below

to provide a useful reference.

Table 1: Physicochemical Properties of 3-(4-Nitrophenyl)propanoic Acid (CAS: 16642-79-8)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3079713?utm_src=pdf-interest
https://www.benchchem.com/product/b3079713?utm_src=pdf-body
https://www.benchchem.com/product/b3079713?utm_src=pdf-body
https://www.benchchem.com/product/b3079713?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Nitrophenyl_propionyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Nitrophenyl_propionyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Nitrophenyl_propionyl-chloride
https://www.benchchem.com/product/b3079713?utm_src=pdf-body
https://www.benchchem.com/product/b3079713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3079713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 195.17 g/mol

Melting Point 163-166 °C

Boiling Point Decomposes

Solubility Soluble in hot water and ethanol

Table 2: General Safety and Hazard Information for Acyl Chlorides

Hazard Class Description Precautionary Measures

Corrosive
Causes severe skin burns and

eye damage.

Wear protective gloves,

clothing, eye, and face

protection.

Water-Reactive

Reacts violently with water,

releasing toxic and corrosive

gases (HCl).

Keep away from moisture.

Handle under inert

atmosphere.

Irritant
May cause respiratory

irritation.

Use in a well-ventilated area or

under a fume hood.

Flammable

May be flammable, though

specific data for this compound

is unavailable.

Keep away from heat, sparks,

and open flames.

Note: The safety information is based on the general properties of acyl chlorides and may not

be exhaustive for 3-(4-Nitrophenyl)propionyl chloride specifically. Always consult the

material safety data sheet (MSDS) before handling.

Synthesis and Experimental Protocol
3-(4-Nitrophenyl)propionyl chloride can be synthesized from its corresponding carboxylic

acid, 3-(4-Nitrophenyl)propanoic acid, through reaction with a chlorinating agent. A general and

widely used method involves the use of thionyl chloride (SOCl₂).
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General Synthesis Protocol: Conversion of a Carboxylic
Acid to an Acyl Chloride
This protocol describes a common laboratory procedure for the synthesis of an acyl chloride

from a carboxylic acid using thionyl chloride.

Reactants

Reaction
Products & Purification

3-(4-Nitrophenyl)propanoic Acid

Reaction under
reflux conditions

Thionyl Chloride (SOCl₂)

3-(4-Nitrophenyl)propionyl chlorideCrude Product

SO₂ + HCl (gaseous)

Distillation under
reduced pressure
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Caption: General workflow for the synthesis of an acyl chloride.

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas trap (to

neutralize the HCl and SO₂ byproducts), place 3-(4-Nitrophenyl)propanoic acid.

Addition of Thionyl Chloride: Add an excess of thionyl chloride (typically 1.5 to 2 equivalents)

to the flask. A solvent such as toluene or dichloromethane can be used, although thionyl

chloride can also act as the solvent.

Reaction: The mixture is gently heated to reflux. The reaction progress can be monitored by

the cessation of gas evolution (HCl and SO₂). The reaction is typically complete within 1-3

hours.

Purification: After the reaction is complete, the excess thionyl chloride is removed by

distillation. The resulting crude 3-(4-Nitrophenyl)propionyl chloride can then be purified by
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vacuum distillation.

Applications in Research and Drug Development
While specific biological activities or direct involvement in signaling pathways for 3-(4-
Nitrophenyl)propionyl chloride are not extensively documented in the public literature, its

chemical nature as an acyl chloride makes it a versatile intermediate in the synthesis of various

derivatives with potential pharmacological relevance.

Acyl chlorides are highly reactive electrophiles that readily participate in nucleophilic acyl

substitution reactions. This property allows for the straightforward introduction of the 3-(4-

nitrophenyl)propionyl moiety into a wide range of molecules.

Potential Synthetic Applications:
Amide Synthesis: Reaction with primary or secondary amines to form the corresponding

amides. This is a fundamental transformation in the synthesis of many drug candidates.

Ester Synthesis: Reaction with alcohols or phenols to produce esters.

Friedel-Crafts Acylation: Reaction with aromatic compounds in the presence of a Lewis acid

catalyst to form ketones.

Relevance in Drug Discovery:
The 4-nitrophenyl group is a common feature in various biologically active molecules. The nitro

group can act as a hydrogen bond acceptor and can be reduced to an amino group, providing

a handle for further chemical modification. Derivatives of 3-nitropropionic acid have been

reported to exhibit a range of biological activities, including neurotoxic, antiviral, insecticidal,

antimicrobial, and antioxidant properties[2][3]. While these activities are not directly attributed

to 3-(4-Nitrophenyl)propionyl chloride itself, it serves as a key building block for synthesizing

libraries of compounds for screening in drug discovery programs.

The propionic acid scaffold is also present in numerous non-steroidal anti-inflammatory drugs

(NSAIDs)[4]. The ability to readily synthesize derivatives of 3-(4-Nitrophenyl)propanoic acid via

its acyl chloride facilitates the exploration of new chemical space around this privileged

scaffold.
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Use in Peptide Synthesis:
Acyl chlorides can be used to acylate the N-terminus of peptides or amino acids[5]. The 3-(4-

nitrophenyl)propionyl group could be introduced to study its effect on peptide conformation,

stability, or biological activity. Furthermore, derivatives of 3-amino-3-(4-nitrophenyl)propionic

acid are utilized as building blocks in peptide synthesis to enhance stability[6].
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Caption: Potential synthetic pathways from 3-(4-Nitrophenyl)propionyl chloride.

Conclusion
3-(4-Nitrophenyl)propionyl chloride is a valuable chemical intermediate with significant

potential in organic synthesis and drug discovery. Its high reactivity allows for the facile creation

of diverse molecular libraries. While direct biological data on the compound itself is limited, its

structural components are present in numerous bioactive molecules, making it a compound of

interest for further investigation by the research and drug development community.

Researchers are encouraged to consult relevant safety data sheets and perform thorough

literature reviews for specific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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